4-{[3-Fluoro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenol

• CAS No.: 73279-52-4
• Molecular Formula: C12H7F4NO2
• Molecular Weight: 273.18 g/mol
• IUPAC Name: 4-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]oxyphenol
• InChI: InChI=1S/C12H7F4NO2/c13-10-5-7(12(14,15)16)6-17-11(10)19-9-3-1-8(18)2-4-9/h1-6,18H
• InChI Key: CNKVGMBZCWTWQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)OC2=C(C=C(C=N2)C(F)(F)F)F

Description

4-{[3-Fluoro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenol is a useful research compound. Its molecular formula is C12H7F4NO2 and its molecular weight is 273.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Hydroquinone (4.4 g, 0.04 mole) was dissolved in 65 ml of dimethylsulfoxide and powdered sodium hydroxide (1.4 g, 0.035 mole) was added in one portion and the mixture stirred under nitrogen atmosphere for 10 minutes to convert to the sodium salt. 2,3-Difluoro-5-(trifluoromethyl)pyridine (6.0 g, 0.033 mole) was then added and the mixture was stirred at 50° C. for 1.5 hours then warmed to 60° C. for a moment, let cool for 15 minutes and then poured into 500 ml of cold water. Additional sodium hydroxide (~3 g in water) was added to convert the desired product to its sodium salt. The insoluble bis-derivative was then removed by extraction with hexane. The clear aqueous phase was separated, cooled and acidified with concentrated hydrochloric acid. The solid which separated was collected on a filter, washed, dried on a vacuum funnel and taken up in hot hexane. After treating with decolorizing carbon, filtering, concentrating and cooling the white crystalline product separated. Yield: 2.6 g. M.P. 97.5-98.5.

Synthesis routes and methods II

Procedure details

A mixture of 16.5 g (0.15 mol) of hydroquinone, 19.1 g (0.3 mol) of potassium hydroxide (88%) in 600 ml of dimethylsulfoxide is stirred at room temperature under a nitrogen atmosphere until everything is dissolved. A solution of 13.7 g (0.075 mol) of 2,3-difluoro-5-trifluoromethyl-pyridine in 25 ml of dimethylsulfoxide is added dropwise at a temperature of 15°-20°. The reaction mixture is then stirred at room temperature for 24 hours. Then it is poured into ice/water and the mixture is acidified with hydrochloric acid, extracted with methylene chloride, washed with water, dried over magnesium sulfate, filtered and evaporated to dryness. The residue crystallizes in hexane/ethyl acetate to yield 14.5 g (71%) of white crystals, melting at 97°.